Cas no 1403766-83-5 (tert-butyl N-({8-azabicyclo[3.2.1]octan-2-yl}methyl)carbamate)

• Product Name: tert-butyl N-({8-azabicyclo[3.2.1]octan-2-yl}methyl)carbamate
• CAS No: 1403766-83-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5160118
• Update Time: 2026-03-04

tert-butyl N-({8-azabicyclo[3.2.1]octan-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 8-AZABICYCLO[3.2.1]OCTAN-2-YLCARBAMATE
• tert-Butyl (8-azabicyclo[3.2.1]octan-2-ylmethyl)carbamate
• Carbamic acid, N-(8-azabicyclo[3.2.1]oct-2-ylmethyl)-, 1,1-dimethylethyl ester
• tert-butyl N-({8-azabicyclo[3.2.1]octan-2-yl}methyl)carbamate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)14-8-9-4-5-10-6-7-11(9)15-10/h9-11,15H,4-8H2,1-3H3,(H,14,16)
• InChI Key： JVHNOZNBDNUNIJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCC2NC1CC2

Additional information on tert-butyl N-({8-azabicyclo[3.2.1]octan-2-yl}methyl)carbamate

Professional Introduction to Compound with CAS No 1403766-83-5 and Product Name: tert-butyl N-({8-azabicyclo[3.2.1]octan-2-yl}methyl)carbamate

The compound with the CAS number 1403766-83-5 and the product name tert-butyl N-({8-azabicyclo[3.2.1]octan-2-yl}methyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a tert-butyl group and an 8-azabicyclo[3.2.1]octan-2-yl moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their diverse pharmacological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including herbicides, insecticides, and pharmaceuticals. The specific structure of tert-butyl N-({8-azabicyclo[3.2.1]octan-2-yl}methyl)carbamate suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a promising candidate for therapeutic intervention.

The bicyclic amine component, specifically the 8-azabicyclo[3.2.1]octan-2-yl group, is a key feature of this compound that contributes to its unique chemical and biological properties. Bicyclic structures are frequently found in biologically active molecules due to their rigid conformation, which can enhance binding affinity to target proteins. This structural motif has been extensively studied in the context of drug design, with several successful examples of bicyclic compounds achieving clinical use.

Recent research has highlighted the importance of optimizing molecular scaffolds to improve pharmacokinetic profiles and reduce side effects. The tert-butyl group in tert-butyl N-({8-azabicyclo[3.2.1]octan-2-yl}methyl)carbamate serves as a steric shield, which can help to minimize interactions with off-target proteins and enhance selectivity. This feature is particularly crucial in drug development, where minimizing side effects is a primary concern.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and industrial chemistry. For instance, derivatives of this compound could be explored as novel catalysts or as components in advanced materials with specific functional properties.

In conclusion, the compound with CAS number 1403766-83-5 and the product name tert-butyl N-({8-azabicyclo[3.2.1]octan-2-yl}methyl)carbamate represents a significant contribution to the field of chemical biology and pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset for further research and development.